molecular formula C7H8FNO B068922 4-Amino-2-fluoro-3-methylphenol CAS No. 173322-81-1

4-Amino-2-fluoro-3-methylphenol

Cat. No.: B068922
CAS No.: 173322-81-1
M. Wt: 141.14 g/mol
InChI Key: FDQUEAPRNNBTRX-UHFFFAOYSA-N
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Description

4-Amino-2-fluoro-3-methylphenol, also known as this compound, is a useful research compound. Its molecular formula is C7H8FNO and its molecular weight is 141.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

173322-81-1

Molecular Formula

C7H8FNO

Molecular Weight

141.14 g/mol

IUPAC Name

4-amino-2-fluoro-3-methylphenol

InChI

InChI=1S/C7H8FNO/c1-4-5(9)2-3-6(10)7(4)8/h2-3,10H,9H2,1H3

InChI Key

FDQUEAPRNNBTRX-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1F)O)N

Canonical SMILES

CC1=C(C=CC(=C1F)O)N

Synonyms

Phenol, 4-amino-2-fluoro-3-methyl- (9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-2-fluoro-3-methyl-4-nitrophenol (4.11 g, 19.9 mmol) in ethanol (200 ml) were added 10%-palladium/carbon (containing 50% water, 410 mg) and ammonium formate (15.1 g, 240 mmol), and the resulting mixture was stirred for 3 hours with heating under reflux while maintaining the temperature. The mixture was filtered by the use of Celite and the filtrate was concentrated under reduced pressure to obtain a crude product. The crude product was partitioned by the use of water and ethyl acetate (the aqueous layer was adjusted to pH 6 to 7 with a 5% aqueous sodium hydrogencarbonate solution and re-extracted), and the organic phase was washed with a 5% aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and then filtered. The filtrate was concentrated under reduced pressure to obtain 4-amino-2-fluoro-3-methylphenol (2.89 g, 100%).
Name
6-chloro-2-fluoro-3-methyl-4-nitrophenol
Quantity
4.11 g
Type
reactant
Reaction Step One
Quantity
15.1 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
410 mg
Type
catalyst
Reaction Step One

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